5-Bromo-4-(bromomethyl)-1-isopropyl-1H-pyrazole

• CAS No.: 1374257-92-7
• Molecular Formula: C7H10Br2N2
• Molecular Weight: 281.98 g/mol
• IUPAC Name: 5-bromo-4-(bromomethyl)-1-propan-2-ylpyrazole
• InChI: InChI=1S/C7H10Br2N2/c1-5(2)11-7(9)6(3-8)4-10-11/h4-5H,3H2,1-2H3
• InChI Key: IDFHMSTXYPMMIJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=C(C=N1)CBr)Br

Description

5-Bromo-4-(bromomethyl)-1-isopropyl-1H-pyrazole is a useful research compound. Its molecular formula is C7H10Br2N2 and its molecular weight is 281.98 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of (5-bromo-1-isopropyl-1H-pyrazol-4-yl)methanol (10.0 g, 45.7 mmol) in dichloromethane (200 mL) was added PBr3 (6.5 mL, 68.5 mmol) at 0° C. After the addition was complete the mixture was allowed to warm to room temperature and stirred for 3 hours. The mixture was poured into ice-cold water (300 mL), shaken, separated, and then washed twice with ice-cold water (2×100 mL) and then brine (100 mL), dried over sodium sulfate, filtered and the solvent removed in vacuo to give 5-bromo-4-(bromomethyl)-1-isopropyl-1H-pyrazole (12.2 g, 95%). 1H NMR (300 MHz, CDCl3, δ): 7.58 (s, 1H), 4.64 (m, 1H), 4.35 (s, 2H), 1.43 (d, 6H).